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Compound of Interest

Compound Name: AK 295

Cat. No.: B1664479 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AK 295 (CAS: 160399-35-9), a calpain

inhibitor, was not publicly available at the time of this document's creation. The following

guidance is based on general laboratory safety protocols for handling research chemicals with

unknown toxicological properties. Researchers, scientists, and drug development professionals

must exercise extreme caution and consult with their institution's Environmental Health and

Safety (EHS) department before handling this compound. The information provided here is

intended as a supplementary resource and does not replace a formal risk assessment.

Immediate Safety and Hazard Information
AK 295 is a selective calpain inhibitor used for research purposes. As with any chemical of

unknown toxicity, it should be handled as if it were hazardous. Potential routes of exposure

include inhalation, ingestion, and skin or eye contact. The health effects of acute or chronic

exposure have not been well-documented.

General Precautions:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid the generation of dust or aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling compounds of unknown toxicity. The

following table summarizes the recommended PPE for various stages of handling AK 295.

Activity Gloves Eye Protection Lab Coat
Respiratory

Protection

Weighing/Aliquoti

ng (Solid)

Double-gloving

(e.g., nitrile)

Safety glasses

with side shields

or goggles

Standard lab

coat

N95 or higher-

rated respirator

Solution

Preparation

Double-gloving

(e.g., nitrile)

Chemical splash

goggles

Chemical-

resistant lab coat

Recommended if

not in a fume

hood

Cell Culture/In

Vitro Use
Nitrile gloves Safety glasses

Standard lab

coat

Not generally

required in a

biosafety cabinet

Animal Handling

(In Vivo)

Double-gloving

(e.g., nitrile)

Safety glasses

and face shield

Disposable gown

over lab coat

N95 or higher-

rated respirator

Waste Disposal

Heavy-duty nitrile

or butyl rubber

gloves

Chemical splash

goggles

Chemical-

resistant lab coat

As required by

waste stream

Experimental Workflow and PPE Plan
The following diagram illustrates the recommended workflow for handling AK 295, emphasizing

the appropriate PPE at each stage.
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Storage Handling (in Fume Hood)

Application

Disposal

Store at -20°C
in a designated area

Weighing Solid AK 295
(Double Gloves, Goggles, Lab Coat, Respirator)

Retrieve Solubilization
(Double Gloves, Goggles, Lab Coat)

Prepare Solution

In Vitro Experiments
(Nitrile Gloves, Safety Glasses, Lab Coat)

In Vivo Experiments
(Double Gloves, Goggles, Gown, Respirator)

Waste Collection
(Appropriate Gloves, Goggles, Lab Coat)

Decontamination of Surfaces
(Appropriate Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AK 295]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664479#personal-protective-equipment-for-
handling-ak-295]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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